Cas no 1807064-30-7 (3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride)

• Product Name: 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride
• CAS No: 1807064-30-7
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871160
• Update Time: 2025-05-23

3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-4-3(5(9)10)2(11)1-12-6(4)15(8,13)14/h1,5H
• InChI Key： IXTCJUHCXUNOGI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride

Research Brief on 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride (CAS: 1807064-30-7): Synthesis, Applications, and Recent Advances

3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride (CAS: 1807064-30-7) is a highly functionalized pyridine derivative that has garnered significant attention in medicinal chemistry and agrochemical research. This heterocyclic compound serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and pharmaceutical intermediates. Recent studies highlight its role as a key precursor in the synthesis of sulfonamide-based compounds, which exhibit a wide range of pharmacological properties including antimicrobial, antiviral, and anticancer activities.

Structural analysis reveals that the presence of multiple halogen atoms (chloro, iodo) and the difluoromethyl group on the pyridine ring contribute to its unique reactivity profile. The sulfonyl chloride moiety (-SO2Cl) provides an excellent handle for nucleophilic substitution reactions, enabling facile derivatization with various amines and alcohols. Density functional theory (DFT) calculations published in 2023 demonstrate that the electron-withdrawing effects of these substituents significantly influence the compound's molecular electrostatic potential, explaining its preferential reactivity at specific positions during cross-coupling reactions.

Recent synthetic methodologies have focused on optimizing the preparation of 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride to improve yield and purity. A 2024 study in the Journal of Organic Chemistry reported an improved three-step synthesis from commercially available 2,3-dichloro-5-iodopyridine, achieving an overall yield of 68% through careful control of fluorination conditions and selective sulfonation. The process employs safe handling protocols for the highly reactive sulfonyl chloride intermediate, addressing previous safety concerns in large-scale production.

In pharmaceutical applications, this compound has shown particular promise in the development of kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated its utility in creating potent and selective JAK3 inhibitors through structure-activity relationship studies. The iodine substituent at the 5-position serves as an excellent site for subsequent palladium-catalyzed cross-coupling reactions, allowing for rapid diversification of the molecular scaffold. Molecular docking studies indicate that derivatives of this compound exhibit favorable binding interactions with the ATP-binding site of various kinases.

The agrochemical sector has also benefited from applications of this intermediate. A 2024 patent application disclosed novel fungicides derived from 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride that show remarkable efficacy against resistant strains of wheat rust and rice blast fungi. The difluoromethyl group appears to enhance both the bioavailability and metabolic stability of these compounds, addressing key challenges in crop protection chemistry.

Ongoing research is exploring the compound's potential in radiopharmaceutical development, leveraging the iodine-125 isotope for diagnostic imaging applications. Preliminary results from a 2024 study suggest that radioiodinated derivatives maintain excellent in vivo stability while showing promising tumor-targeting capabilities in animal models of thyroid cancer. This dual functionality as both a synthetic intermediate and potential imaging agent underscores the compound's versatility in biomedical research.

Future directions for research include the development of more sustainable synthetic routes, exploration of continuous flow chemistry approaches for safer handling, and expansion of structure-activity relationship studies to uncover new biological activities. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-sulfonyl chloride is poised to remain a valuable tool in drug discovery and development pipelines for years to come.